Cas no 1806264-49-2 (2-(Aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-(Aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1806264-49-2
• MF: C₉H₈F₃N₃O₂
• MW: 247.1739320755
• CID: 4830856
• Update Time: 2025-10-12

2-(Aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H8F3N3O2/c10-9(11,12)17-7-3-5(1-2-13)15-6(4-14)8(7)16/h3,16H,1,4,14H2
• InChI Key： OUJZTEFVCBGVDK-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CC#N)N=C(CN)C=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 0.8
• Topological Polar Surface Area: 92.2

Additional information on 2-(Aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetonitrile

Recent Advances in the Study of 2-(Aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1806264-49-2)

The compound 2-(Aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1806264-49-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activities, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethoxy and aminomethyl functional groups make it a versatile scaffold for drug discovery, particularly in the development of central nervous system (CNS) targeting agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating GABAergic neurotransmission, suggesting potential applications in anxiety and epilepsy disorders.

In terms of synthetic methodologies, researchers have developed more efficient routes for producing 2-(Aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetonitrile with improved yields and purity. A recent breakthrough involved a one-pot synthesis approach that reduced the number of steps from five to three, while maintaining a high enantiomeric purity (>99%). This advancement, reported in Organic Process Research & Development, could significantly lower production costs for pharmaceutical applications.

Pharmacokinetic studies have revealed favorable absorption and distribution properties of derivatives based on this core structure. The trifluoromethoxy group appears to enhance blood-brain barrier penetration, while the hydroxyl group contributes to metabolic stability. These characteristics make it particularly attractive for CNS drug development, with several pharmaceutical companies reportedly investigating its potential in next-generation neurotherapeutics.

Ongoing research is exploring structure-activity relationships (SAR) of analogs derived from this compound. Preliminary results suggest that modifications at the acetonitrile position can dramatically alter receptor binding affinity and selectivity. This flexibility positions 2-(Aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetonitrile as a promising lead compound for multiple therapeutic areas beyond neurology, including inflammation and oncology.

Despite these promising developments, challenges remain in optimizing the compound's safety profile and target specificity. Recent toxicological studies have identified potential hepatotoxicity at higher doses, prompting research into structural modifications to mitigate this effect while preserving therapeutic activity. The balance between efficacy and safety continues to be a key focus area for researchers working with this chemical entity.

Looking forward, the compound's unique chemical features and demonstrated biological activity suggest it will remain an important subject of investigation in medicinal chemistry. Current clinical pipelines include at least three investigational drugs derived from this scaffold, with Phase I trials expected to begin in 2024 for a potential anti-epileptic application. The continued exploration of 2-(Aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-6-acetonitrile and its derivatives represents an exciting frontier in the development of novel therapeutic agents.